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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B072308

An In-depth Technical Guide to 1,1-Dichloroethane
Topic: 1,1-Dichloroethane CAS Number: 75-34-3 Molecular Formula: C2H4Cl2

This technical guide provides a comprehensive overview of 1,1-dichloroethane, a chlorinated
hydrocarbon with significant applications in chemical synthesis. The document is intended for
researchers, scientists, and professionals in drug development and related fields, offering
detailed information on its chemical and physical properties, synthesis, applications, and safety
protocols.

Chemical Identity and Structure

1,1-Dichloroethane, also known as ethylidene dichloride, is a colorless, oily liquid with a
characteristic chloroform-like odor.[1][2] Its Chemical Abstracts Service (CAS) registry number
is 75-34-3.[1][3][4][5] The molecule consists of an ethane backbone where two chlorine atoms
are attached to the same carbon atom.

Molecular ldentifiers:
e |[UPAC Name: 1,1-dichloroethane[1]
e SMILES: CC(CNCI[1]

« INChl: INChI=1S/C2H4CI2/c1-2(3)4/h2H,1H3[1][5][6]
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e InChiKey: SCYULBFZEHDVBN-UHFFFAOY SA-N[1][5]

» Synonyms: Ethylidene chloride, Ethylidene dichloride, Dichloromethylmethane, Asymmetrical
dichloroethane.[1][3][5][6][7]

Physicochemical Properties

The physical and chemical properties of 1,1-dichloroethane are summarized in the tables
below. It is slightly soluble in water but miscible with most organic solvents like alcohol and
ether.[1][3][8]

ble 1: Physical ies of 1.1.Dichl |

Property Value Reference
Molecular Weight 98.96 g/mol [11181I9]
Appearance Colorless, oily liquid [1]14]
Odor Chloroform-like, ether-like [11131181191
Density 1.174 - 1.2 g/cm3 at 20 °C [3][8][10]
Melting Point -97 °C (-143 °F) [31[8][10]
Bailing Point 57.2 -57.3°C (135.1 °F) at BIEIL0]
760 mmHg
Vapor Pressure 182 - 234 mmHg at 20-25 °C [3][8][10]
Vapor Density 3.44 (Air=1) [8]
Water Solubility o<Cl mg/mL (0.55 g/100 g) at 20 B[10]

Log K_ow (Octanol/Water

N 1.79 [10]
Partition Coeff.)

Henry's Law Constant 5.62x1073 atm-m3/mol at 24 °C  [10]

Table 2: Safety and Flammability Data
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Property Value Reference
Flash Point -12to -17 °C (2 to 22 °F) [31[8][10]
Autoignition Temperature 457.8 °C (856 °F) [8][10]
Lower Explosive Limit (LEL) 5.4 -5.6% [31[8][10]
Upper Explosive Limit (UEL) 11.4% [31[8][10]
UN Number 2362 [1]

Synthesis and Manufacturing

1,1-dichloroethane is produced commercially through several methods. The primary industrial
synthesis involves the reaction of vinyl chloride with hydrogen chloride.[11][12]

Experimental Protocol: Synthesis via Hydrochlorination
of Vinyl Chloride

This process is typically conducted at temperatures between 20-55 °C in the presence of a
Lewis acid catalyst.

» Reactants: Vinyl chloride (CH2=CHCI) and hydrogen chloride (HCI).
o Catalyst: Aluminum chloride (AICIs), ferric chloride (FeCls), or zinc chloride (ZnCl2).[11][12]

o Reaction Medium: The reaction is often carried out in a liquid phase, sometimes using 1,1-
dichloroethane itself as the medium.[12]

e Procedure Outline:
o A suitable reactor is charged with the catalyst and the reaction medium.
o Gaseous vinyl chloride and hydrogen chloride are introduced into the reactor.

o The temperature is maintained within the optimal range (20-55 °C) to facilitate the
electrophilic addition reaction.
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o The product, 1,1-dichloroethane, is continuously removed and purified through
distillation.

e Byproducts: The reaction is generally high-yielding, but other chlorinated hydrocarbons can
form as minor byproducts.

Other production methods include the direct chlorination of ethane at high temperatures (400—
550 °C) and the reaction of acetaldehyde with phosphorus pentachloride.[11] It also occurs as
a byproduct in the synthesis of other C2 chlorinated hydrocarbons like vinyl chloride and 1,2-
dichloroethane.[11][12]

Synthesis of 1,1-Dichloroethane from Vinyl Chloride

Catalyst
(FeCls, AICI3)

Vinyl Chloride Hydrogen Chloride

(CH2=CHCI) (HCI)
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1,1-Dichloroethane

(CHsCHCI2)

Click to download full resolution via product page

Caption: Synthesis of 1,1-Dichloroethane via hydrochlorination.

Chemical Reactivity and Applications

The primary industrial application of 1,1-dichloroethane is as a chemical intermediate,
especially in the production of 1,1,1-trichloroethane.[3][11][13] This conversion is achieved
through thermal or photochemical chlorination.
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Conversion to 1,1,1-Trichloroethane

1,1-Dichloroethane Chlorine (Cl2)

Thermal or
Photochemical
Chlorination

1,1,1-Trichloroethane

Click to download full resolution via product page
Caption: Reaction pathway from 1,1-dichloroethane to 1,1,1-trichloroethane.

Other significant uses include:

Solvent: It is used as a solvent for plastics, oils, and fats, and in paint and varnish removers.
[31[7][11][13]

Degreasing Agent: Employed in metal degreasing and cleaning applications.[7][13]

Fumigant: Used in insecticide sprays and for fumigation.[3][7][13]

Manufacturing: It finds application in the production of high-vacuum resistant rubber and
synthetic fibers.[7][11][13]

Historically, it was used as a surgical anesthetic, but this application has been discontinued due
to its toxicity.[1][9][11]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quantification of 1,1-dichloroethane.
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'H NMR Spectroscopy

The proton NMR spectrum of 1,1-dichloroethane shows two distinct signals, consistent with its
two different proton environments.[14]

o CHs group: A doublet appears around 6 2.0-2.2 ppm. The signal is split into a doublet by the
adjacent single proton.

e CHCIz group: A quartet appears around & 5.8-6.0 ppm. This signal is split into a quartet by
the three protons of the adjacent methyl group. The integration ratio of these signals is 3:1
(CH3:CHCI2), confirming the structure.[14]

3C NMR Spectroscopy

The carbon NMR spectrum exhibits two signals, corresponding to the two non-equivalent
carbon atoms in the molecule.

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present.
e C-H stretching: Vibrations for the alkyl group are observed in the 2845-2975 cm~1 region.[15]

o C-Cl stretching: Strong absorption bands corresponding to the C-Cl bonds are found in the
fingerprint region, typically between 580-800 cm~1.[15]

Safety and Toxicology

1,1-Dichloroethane is a hazardous substance that requires careful handling.

Table 3: Occupational Exposure Limits
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Organization Limit Value
OSHA (PEL) TWA (8-hr) 100 ppm (400 mg/m3)
NIOSH (REL) TWA (10-hr) 100 ppm (400 mg/m3)
ACGIH (TLV) TWA (8-hr) 100 ppm (400 mg/m3)
Immediately Dangerous to Life
NIOSH (IDLH) 3,000 ppm
or Health

(Source: OSHA, NIOSH, ACGIH as cited in[2][4][16])

Health Effects:

Acute Exposure: Inhalation of high concentrations can depress the central nervous system,
leading to symptoms like dizziness, headache, and nausea.[16][17] It can also cause
irritation to the skin, eyes, nose, and throat.[16]

Chronic Exposure: Long-term exposure may affect the liver and kidneys.[16][17]

Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified 1,1-
dichloroethane as a Group C, possible human carcinogen, based on animal studies that
showed an increase in tumors.[1][9][17] It is also listed under California Proposition 65 as a
known carcinogen.[3]

Handling and Storage:

Store in a cool, dry, well-ventilated area away from ignition sources.[7]
It is highly flammable and its vapors can form explosive mixtures with air.[12]
Reacts violently with strong oxidizing agents, alkali metals, and powdered metals.[12][16]

Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and
respiratory protection, especially in poorly ventilated areas.

Disposal: Disposal should be carried out in accordance with federal, state, and local

regulations. It may be disposed of via high-temperature incineration with appropriate scrubbing

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.osha.gov/chemicaldata/579
https://www.cdc.gov/niosh/idlh/75343.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/ethylidene-dichloride.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/ethylidene-dichloride.pdf
https://www.benchchem.com/product/b072308?utm_src=pdf-body
https://www.benchchem.com/product/b072308?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloroethane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6393704.htm
https://www.epa.gov/sites/default/files/2016-09/documents/ethylidene-dichloride.pdf
https://en.wikipedia.org/wiki/1,1-Dichloroethane
https://parchem.com/chemical-supplier-distributor/1-1-dichloroethane-042063
https://www.guidechem.com/encyclopedia/1-1-dichloroethane-dic305123.html
https://www.guidechem.com/encyclopedia/1-1-dichloroethane-dic305123.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0651.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

for acidic gases.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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